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Compound of Interest

Compound Name: Metaldehyde-d16

Cat. No.: B12379955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Metaldehyde-d16, a

deuterated analog of Metaldehyde. The information presented is primarily based on the data

available for Metaldehyde, as specific toxicological and safety data for the deuterated form is

limited. It is crucial for laboratory personnel to handle this compound with the utmost care,

adhering to the safety protocols outlined in this document and in conjunction with institutional

and regulatory guidelines.

Chemical and Physical Properties
Metaldehyde-d16 is the deuterated form of Metaldehyde. While specific data for the

deuterated compound is scarce, the physical and chemical properties of Metaldehyde provide

a close approximation. Metaldehyde is a white crystalline solid that is flammable and insoluble

in water.[1] It is a cyclic tetramer of acetaldehyde.[2]

Table 1: Physical and Chemical Properties of Metaldehyde
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Property Value

Molecular Formula C8D16O4[3]

Molecular Weight 192.31 g/mol [3]

Appearance White crystalline solid[1]

Odor Mild characteristic odor

Melting Point 246 °C (in a sealed tube)

Boiling Point Sublimes at 112 to 115 °C

Solubility in water 200 mg/L at 17 °C (practically insoluble)

Solubility in other solvents
Sparingly soluble in ethanol, ether; Soluble in

benzene, chloroform

Relative Density (water = 1) 1.27

Vapor Density (air = 1) 6.06

Flash Point 36 to 40 °C

Hazard Identification and First Aid
Metaldehyde is classified as harmful if swallowed and can cause irritation to the skin, eyes, and

respiratory tract. Ingestion is the most common and dangerous route of exposure.

Table 2: Hazard Identification and First Aid Measures
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Hazard Description First Aid Measures

Ingestion

Harmful if swallowed.

Symptoms include nausea,

vomiting, abdominal pain,

diarrhea, fever, convulsions,

and coma.

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

Inhalation
May cause respiratory tract

irritation.

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

Skin Contact May cause skin irritation.

Remove contaminated

clothing. Rinse skin

immediately with plenty of

water for 15-20 minutes.

Eye Contact May cause eye irritation.

Hold eyelids open and rinse

with water for at least 15

minutes. Seek medical

attention if symptoms persist.

Handling and Storage
Proper handling and storage are critical to minimize exposure risks.

Handling: Use in a well-ventilated area. Avoid breathing dust and contact with skin and eyes.

Use non-sparking tools and explosion-proof electrical equipment. Wash hands thoroughly

after handling.

Storage: Store in a cool, dry, well-ventilated, and locked area away from direct sunlight and

incompatible materials such as oxidizing agents, acids, and bases. Keep containers tightly

closed.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Metaldehyde-d16.
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Eye/Face Protection: Wear chemical safety goggles or glasses.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing such as

a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator for pesticide

dusts.

Accidental Release and Disposal
Accidental Release: In case of a spill, do not wash the area as it can become slippery.

Sweep up the material, taking care not to generate dust, and place it in a labeled container

for disposal.

Disposal: Dispose of waste in accordance with federal, state, and local regulations. Do not

reuse empty containers.

Toxicological Data
Metaldehyde is moderately toxic. The following table summarizes acute toxicity data.

Table 3: Acute Toxicity of Metaldehyde

Test Species Route Value

LD50 Rat Oral 227 - 690 mg/kg

LD50 Dog Oral 100 - 1000 mg/kg

LD50 Cat Oral 207 mg/kg

LD50 Rabbit Oral 290 - 1250 mg/kg

LC50 (4-hour) Rat Inhalation 0.2 mg/L

LD50 Rat Dermal > 5000 mg/kg

Experimental Protocols
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Detailed experimental protocols for Metaldehyde-d16 are not readily available in the public

domain. Researchers should develop specific protocols based on the nature of their

experiments, incorporating the safety and handling precautions outlined in this guide. Standard

laboratory procedures for handling solid chemical compounds should be followed.

Visualizations
Safety and Handling Workflow
The following diagram illustrates the general workflow for the safe handling of Metaldehyde-
d16, from initial preparation to final disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Metaldehyde-d16.

Logical Relationship of Safety Precautions
This diagram shows the relationship between hazard identification and the corresponding

safety measures.
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Caption: Relationship Between Hazards and Precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Metaldehyde | C8H16O4 | CID 61021 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Metaldehyde - Wikipedia [en.wikipedia.org]

3. achemtek.com [achemtek.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Metaldehyde-d16]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12379955?utm_src=pdf-body-img
https://www.benchchem.com/product/b12379955?utm_src=pdf-body
https://www.benchchem.com/product/b12379955?utm_src=pdf-body-img
https://www.benchchem.com/product/b12379955?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Metaldehyde
https://en.wikipedia.org/wiki/Metaldehyde
https://www.achemtek.com/products/msk26003d16
https://www.benchchem.com/product/b12379955#safety-and-handling-precautions-for-metaldehyde-d16
https://www.benchchem.com/product/b12379955#safety-and-handling-precautions-for-metaldehyde-d16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12379955#safety-and-handling-precautions-for-
metaldehyde-d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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